Cas no 1461706-09-1 (3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers)

• Product Name: 3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers
• CAS No: 1461706-09-1
• MF: C₇H₁₂F₃N
• MW: 167.172092437744
• CID: 4600915
• PubChem ID: 83914427
• Update Time: 2025-05-20

3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• [3-(trifluoromethyl)cyclopentyl]methanamine
• 3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers

• Inchi： 1S/C7H12F3N/c8-7(9,10)6-2-1-5(3-6)4-11/h5-6H,1-4,11H2
• InChI Key： KCEHTRCWTGSFSC-UHFFFAOYSA-N
• SMILES： C(C1CCC(C(F)(F)F)C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers

Professional Introduction to 3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers (CAS No. 1461706-09-1)

The compound 3-(trifluoromethyl)cyclopentylmethanamine, Mixture of diastereomers (CAS No. 1461706-09-1) represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This mixture of diastereomers, characterized by its unique structural features, has garnered considerable attention due to its potential applications in pharmaceutical research and development.

In recent years, the demand for highly selective and potent therapeutic agents has driven the exploration of structurally diverse scaffolds. The presence of a trifluoromethyl group in the molecular framework of this compound imparts exceptional metabolic stability and lipophilicity, making it an attractive candidate for drug discovery. The cyclopentylmethanamine core provides a rigid yet flexible backbone that can be further modified to enhance binding affinity to biological targets.

One of the most compelling aspects of this compound is its mixture of diastereomers. Diastereomers, while sharing the same connectivity, differ in their spatial arrangement, which can lead to distinct pharmacological profiles. This characteristic is particularly valuable in medicinal chemistry, where subtle differences in stereochemistry can significantly influence drug efficacy and selectivity. The study of diastereomer mixtures offers insights into the relationship between molecular structure and biological activity, providing a rich ground for hypothesis-driven research.

Recent studies have highlighted the importance of fluorinated compounds in modern drug design. The trifluoromethyl group, in particular, is renowned for its ability to modulate pharmacokinetic properties such as solubility, permeability, and metabolic stability. This makes it a preferred moiety in the development of small-molecule drugs targeting various diseases. The incorporation of this group into the cyclopentylmethanamine scaffold enhances the compound's potential as a lead molecule for further optimization.

The synthesis of such complex molecules often presents significant challenges due to their stereochemical complexity. However, advancements in synthetic methodologies have made it increasingly feasible to produce mixtures of diastereomers with high purity and yield. Techniques such as asymmetric synthesis and chiral resolution have enabled chemists to manipulate stereochemistry with precision, opening new avenues for structural diversification.

In the context of contemporary pharmaceutical research, this compound serves as a valuable building block for exploring novel therapeutic interventions. Its unique structural features make it suitable for targeting a wide range of biological pathways, including those implicated in cancer, inflammation, and neurological disorders. By leveraging the inherent properties of diastereomer mixtures, researchers can identify lead compounds with optimized pharmacological profiles.

The potential applications of 3-(trifluoromethyl)cyclopentylmethanamine extend beyond traditional small-molecule drug development. Its structural motifs have inspired the design of peptidomimetics and other biologically active molecules that mimic natural products or bioactive peptides. These derivatives offer promising leads for treating complex diseases that require targeted interventions at multiple levels.

The investigation into this compound also underscores the importance of computational chemistry and molecular modeling in modern drug discovery. By employing advanced computational techniques, researchers can predict the behavior of diastereomer mixtures in biological systems, thereby accelerating the identification of promising candidates for further experimental validation.

The role of stereochemistry in determining drug efficacy cannot be overstated. The mixture of diastereomers in this compound exemplifies how subtle differences in spatial arrangement can lead to significant variations in biological activity. This underscores the need for comprehensive stereochemical studies to fully understand and harness the potential of such molecules.

In conclusion, 3-(trifluoromethyl)cyclopentylmethanamine (CAS No. 1461706-09-1) represents a fascinating subject of study with far-reaching implications in medicinal chemistry and drug development. Its unique structural features, particularly the presence of a trifluoromethyl group and its diastereomer mixture composition, make it a valuable asset for researchers seeking to develop novel therapeutic agents. As our understanding of molecular structure-biology relationships continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping future treatments for various diseases.